Cas no 2172478-62-3 ({1-(3-ethoxypropyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(3-ethoxypropyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172478-62-3
• MF: C₁₄H₂₆N₄O₂
• MW: 282.381843090057
• CID: 5998825
• PubChem ID: 165602744
• Update Time: 2025-05-30

{1-(3-ethoxypropyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(3-ethoxypropyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2172478-62-3
• EN300-1597160
• {[1-(3-ethoxypropyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C14H26N4O2/c1-3-19-8-4-7-18-14(12-5-9-20-10-6-12)13(11-15-2)16-17-18/h12,15H,3-11H2,1-2H3
• InChI Key： BTLZDEXTIXAJEZ-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(CNC)N=NN2CCCOCC)CC1

Computed Properties

• Exact Mass: 282.20557608g/mol
• Monoisotopic Mass: 282.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.2Ų

Additional information on {1-(3-ethoxypropyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

{1-(3-ethoxypropyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine - A Comprehensive Overview

The compound {1-(3-ethoxypropyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172478-62-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an ethoxypropyl chain, an oxan-4-yl ring, and a 1H-1,2,3-triazole core. These features make it a versatile building block for various applications in drug discovery, polymer synthesis, and advanced materials.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. Its triazole core is known for its ability to form stable hydrogen bonds and participate in π-interactions, which are critical for molecular recognition and binding in biological systems. Researchers have utilized this property to design novel ligands for metalloenzymes and receptors, demonstrating its importance in medicinal chemistry.

The ethoxypropyl substituent introduces additional flexibility and solubility to the molecule, enhancing its compatibility with various solvents and biological environments. This feature has been exploited in the development of drug delivery systems, where the compound serves as a carrier for hydrophobic drugs. Recent experiments have shown that this substituent can significantly improve the bioavailability of poorly soluble pharmaceuticals.

The oxan-4-yl ring contributes to the compound's rigidity and planarity, which are essential for applications in supramolecular chemistry. By incorporating this ring into self-assembling systems, scientists have created nanostructured materials with potential applications in sensors and catalysis. The ability of the oxan-4-yl group to engage in both donor and acceptor interactions has been pivotal in these advancements.

From a synthetic perspective, the compound is typically prepared through a multi-step process involving click chemistry reactions. The use of azides and alkynes under copper-catalyzed conditions has proven to be an efficient route for constructing the triazole core. Recent optimizations have focused on improving reaction yields and reducing side products by employing environmentally friendly catalysts.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its thermal stability makes it suitable for high-temperature applications in polymerization reactions. Additionally, its UV absorption characteristics have been studied for potential use in photovoltaic materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the triazole core plays a critical role in electron delocalization, which influences its reactivity and stability. These findings have guided the design of more efficient synthetic pathways and functionalized derivatives.

Looking ahead, the versatility of {1-(3-ethoxypropyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine positions it as a valuable tool in multiple disciplines. Its ability to serve as both a structural component and a functional group makes it an ideal candidate for cross-disciplinary research efforts. As new applications emerge, this compound will undoubtedly continue to play a pivotal role in advancing scientific innovation.